3-(Aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol

• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• IUPAC Name: 3-(aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol
• InChI: InChI=1S/C6H13NO2/c7-3-6(4-8)1-5(9)2-6/h5,8-9H,1-4,7H2
• InChI Key: HXMHELDGDLJUBZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1(CN)CO)O

Description

3-(Aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol (CAS Number: 180205-30-5) is a cyclobutane-based organic compound with the molecular formula C6H13NO2 and a molecular weight of 131.17 g/mol . This bifunctional scaffold, featuring both reactive aminomethyl and hydroxymethyl groups on the same carbon atom of the cyclobutane ring, serves as a versatile and valuable building block in synthetic and medicinal chemistry . The primary research value of this compound lies in its application as a key synthetic intermediate for the development of novel pharmaceutical agents. Patents and scientific literature indicate that structurally similar cyclobutane derivatives are utilized in the synthesis of advanced drug candidates, including aminoimidazopyridazine-based compounds investigated for their therapeutic potential in oncology . These compounds often target hyperproliferative diseases by modulating critical cellular pathways. The rigid cyclobutane core provides a distinct three-dimensional structure that can enhance the binding affinity and metabolic stability of potential drug molecules. Supplied as a high-quality solid with a typical purity of 98% or greater, this product is characterized by its well-defined structure . Researchers can leverage the orthogonal reactivity of its primary amine and primary alcohol functional groups for diverse chemical modifications, including amide bond formation, carbamate synthesis, and nucleophilic substitution reactions. This makes it an ideal precursor for constructing complex molecular architectures, cyclobutane-based peptidomimetics, and functionalized heterocyclic systems. Intended Use & Handling: This product is sold exclusively for laboratory research and analytical testing purposes. It is strictly for Research Use Only (RUO) and is not intended for direct human or veterinary use, for use as a diagnostic agent, or for incorporation into any commercial products. Researchers should handle this compound with appropriate precautions in accordance with all relevant laboratory safety protocols.

Preparation Methods

General Approach

The synthesis of 3-(Aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol typically involves multi-step organic transformations starting from cyclobutane or cyclobutanone derivatives. The key steps include:

• Introduction of hydroxymethyl and aminomethyl groups at the 3-position of the cyclobutane ring.
• Control of stereochemistry due to the ring strain and substituent positioning.
• Functional group interconversions such as reduction, amination, and hydroxymethylation.

Specific Synthetic Strategies

A. Nitro-Alcohol Intermediate Route
One documented approach involves the preparation of nitro-alcohol intermediates followed by reduction and functional group transformations to yield the target compound. This method includes:

• Coupling of nitro-paraffin with oxoethanoic acid to form nitro-alcohol acid intermediates.
• Subsequent reduction of the nitro group to an amine.
• Hydroxymethylation at the cyclobutane ring to introduce the hydroxyl group.

Industrial Production Methods

Industrial synthesis focuses on optimizing yield, purity, and cost-effectiveness. Key features include:

• Use of continuous flow reactors to improve reaction control and scalability.
• Optimization of reaction parameters such as temperature, solvent, pH, and reagent concentrations.
• Purification steps including solvent extraction, distillation, and recrystallization to isolate the pure compound.
• Formation of stable salts (e.g., hydrochloride) for ease of handling and storage.

For cyclobutanol derivatives with amino and hydroxyl groups, industrial processes often employ:

• Large-scale reduction of cyclobutanone derivatives.
• Amination under controlled conditions to avoid overreaction or side products.
• Salt formation to enhance stability and facilitate downstream applications.

Data Table: Summary of Preparation Methods

Preparation Method	Starting Materials	Key Reagents/Conditions	Yield & Purity Notes	References
Nitro-alcohol intermediate route	Nitro-paraffin, oxoethanoic acid	Coupling, reduction, hydroxymethylation	>80% isolated yield reported in related processes
Cyclobutanone amination & reduction	Cyclobutanone derivatives	Ammonia/amine, NaBH4 reduction	High yield, scalable industrially
Enzymatic transamination (analogous)	Hydroxy ketones	Transaminase enzyme, amino donor	High enantiomeric purity in related compounds

Notes on Reaction Conditions and Optimization

• Solvent Choice: Dimethyl sulfoxide (DMSO) and aqueous phosphate buffers are commonly used solvents for these reactions, providing good solubility and reaction control.

• Temperature: Mild temperatures (around 15–25 °C) are preferred to maintain ring integrity and avoid side reactions.

• Catalysts and Additives: Potassium carbonate and magnesium chloride are used to catalyze or stabilize intermediates during synthesis.

• Purification: Extraction with ethyl acetate and distillation are standard methods to isolate the product from reaction mixtures.

Chemical Reactions Analysis

Types of Reactions

3-(Aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid.

Reduction: The aminomethyl group can be reduced to an amine.

Substitution: Both the aminomethyl and hydroxymethyl groups can participate in substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Conditions involving nucleophiles or electrophiles, depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxymethyl group would yield a carboxylic acid derivative.

Scientific Research Applications

Medicinal Chemistry

3-(Aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol serves as a valuable building block in the synthesis of pharmaceutical compounds. Its structural features allow for modifications that can enhance biological activity.

Case Study: CNS Disorders

Research indicates that derivatives of this compound may target central nervous system disorders, potentially leading to the development of new therapeutic agents. For instance, compounds derived from this structure have shown promise in modulating opioid receptors, which are critical in pain management and addiction therapies.

Materials Science

The compound's unique structure makes it suitable for developing novel polymers and materials with tailored properties.

Case Study: Polymer Development

Studies have explored the use of cyclobutane derivatives in creating materials with enhanced mechanical properties and thermal stability. The incorporation of 3-(aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol into polymer matrices has demonstrated improved performance characteristics compared to traditional materials.

Biological Studies

This compound is instrumental in studying the effects of cyclobutane-containing compounds on biological systems.

Mechanism of Action

The mechanism by which 3-(Aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol exerts its effects would depend on its specific interactions with molecular targets. This could involve binding to enzymes or receptors, altering biochemical pathways, or affecting cellular processes.

Comparison with Similar Compounds

Key Observations :

• Steric and Electronic Effects: The dual substitution (aminomethyl and hydroxymethyl) in the target compound likely enhances water solubility compared to monosubstituted analogs like 3-(aminomethyl)cyclobutan-1-ol .
• Synthetic Accessibility : Cyclobutane derivatives with multiple substituents (e.g., 10d , 10g ) are typically synthesized via reductive amination or nucleophilic substitution, but yields vary significantly (38–47%) depending on steric hindrance .

Physicochemical Properties

• Polarity: The hydroxymethyl group increases polarity compared to non-hydroxylated analogs (e.g., 3-(dimethylamino)cyclobutan-1-ol ).
• Thermal Stability: Cyclobutane rings generally exhibit strain, but substitutions like aminomethyl and hydroxymethyl may stabilize the structure through intramolecular hydrogen bonding .

Biological Activity

3-(Aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol (CAS: 180205-30-5) is a cyclobutane derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features both amino and hydroxymethyl functional groups, which may contribute to its interactions with biological systems. This article explores the biological activity of this compound, focusing on its mechanisms, effects, and relevant case studies.

• Molecular Formula : C6H13NO2
• Molecular Weight : 131.18 g/mol
• IUPAC Name : 3-(aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol
• Purity : 97% .

The biological activity of 3-(aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol is primarily attributed to its ability to interact with various biological targets. The presence of the amino and hydroxymethyl groups allows for hydrogen bonding and potential interactions with enzyme active sites or receptor binding sites.

Potential Mechanisms:

• Enzyme Inhibition : Similar compounds have shown the ability to inhibit enzymes such as topoisomerase II, which plays a critical role in DNA replication and repair .
• Receptor Binding : The structural characteristics suggest possible interactions with neurotransmitter receptors, similar to other aminomethyl derivatives that exhibit opioid receptor affinities .

Antiproliferative Effects

Research has indicated that compounds with similar structures can exhibit antiproliferative effects on mammalian cells. For instance, benzopsoralens carrying hydroxymethyl groups have been shown to inhibit cell growth by affecting topoisomerase activity .

Case Studies

• Study on Topoisomerase Inhibition : A study demonstrated that hydroxymethyl-substituted benzopsoralens inhibited topoisomerase II, leading to significant antiproliferative effects in cultured mammalian cells. The mechanism involved the formation of DNA-drug complexes that blocked replication processes .
• Opioid Receptor Binding Affinities : Research has shown that structurally related compounds exhibit high binding affinities at mu and kappa opioid receptors. These findings suggest that 3-(aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol could potentially act as a lead compound for developing new analgesics .

Comparative Analysis

To better understand the unique properties of 3-(aminomethyl)-3-(hydroxymethyl)cyclobutan-1-ol, a comparison with similar compounds is useful.

Compound Name	Structure	Biological Activity
3-Aminomorphinan	Structure	High affinity for mu and kappa receptors
Benzopsoralen	Structure	Inhibits topoisomerase II, antiproliferative
Cyclobutane Derivatives	Structure	Various enzyme interactions